2-(3-Benzyloxyphenoxy)ethanol

• Molecular Formula: C15H16O3
• Molecular Weight: 244.28 g/mol
• IUPAC Name: 2-(3-phenylmethoxyphenoxy)ethanol
• InChI: InChI=1S/C15H16O3/c16-9-10-17-14-7-4-8-15(11-14)18-12-13-5-2-1-3-6-13/h1-8,11,16H,9-10,12H2
• InChI Key: QDFQNWUSLIRMFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)OCCO

Description

2-(3-Benzyloxyphenoxy)ethanol is a useful research compound. Its molecular formula is C15H16O3 and its molecular weight is 244.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A slurry of 38.6 g (0.25 mole) of o-(2-hydroxyethyl)resorcinol (Lancaster), 44.3 g (0.35 mole) of benzyl chloride, and 55.2 g (0.40 mole) of potassium carbonate in 200 ml of acetone was stirred and heated at reflux for 72 hr. The reaction mixture was filtered and the filtrate was concentrated under vacuum. The crystalline residue was recrystallized from toluene/petroleum ether to give 56.3 g (92%) of the title compound as white flakes, mp 40.5°-43.5° C.

Synthesis routes and methods II

Procedure details

To a solution of O-(2-Hydroxyethyl)resorcinol (4 g) and sodium hydroxide (1.04 g) dissolved in methanol (60 mL) was added benzyl bromide (4.44 g), and the resulting reaction mixture was stirred overnight. After this time, approximately 30 mL of the methanol was removed in vacuo, and the mixture was diluted with methylene chloride (100 mL). The organics were washed with water and aqueous 1N NaOH, dried, and concentrated to provide 2-(3-benzyloxyphenoxy)ethanol (5.03 g).